Cas no 908600-75-9 (7-fluoro-1H-Indole-6-carboxylic acid)

• Product Name: 7-fluoro-1H-Indole-6-carboxylic acid
• CAS No: 908600-75-9
• MF: C₉H₆FNO₂
• MW: 179.147845745087
• MDL: MFCD12924423
• CID: 830178
• PubChem ID: 11701136
• Update Time: 2024-10-26

7-fluoro-1H-Indole-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-fluoro-1H-Indole-6-carboxylic acid
• 1H-INDOLE-6-CARBOXYLIC ACID
• 1H-INDOLE-6-CARBOXYLIC ACID,7-FLUORO
• 7-Fluoro-1H-indole-6-carboxylic acid (ACI)
• CS-0245748
• DS-16539
• AKOS015853079
• MFCD12924423
• 908600-75-9
• DB-078827
• SCHEMBL23538104
• DTXCID20421612
• EN300-310463
• 7-fluoro-1H-indole-6-carboxylicacid
• SB13657
• 7-fluoranyl-1H-indole-6-carboxylic acid
• A843660
• DTXSID10470795
• Z1255439921

• MDL： MFCD12924423
• Inchi： 1S/C9H6FNO2/c10-7-6(9(12)13)2-1-5-3-4-11-8(5)7/h1-4,11H,(H,12,13)
• InChI Key： LJUIVYSSKFZMBU-UHFFFAOYSA-N
• SMILES： O=C(C1C(F)=C2C(C=CN2)=CC=1)O

Computed Properties

• Exact Mass: 179.03800
• Monoisotopic Mass: 179.03825660g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 53.1Ų

Experimental Properties

• Density: 1.51
• Boiling Point: 411.458°C at 760 mmHg
• Flash Point: 202.643°C
• Refractive Index: 1.692
• PSA: 53.09000
• LogP: 2.00520

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxylic acids